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Compound of Interest

Compound Name: Titanium tetrafluoride

CAS No.: 51142-88-2

Cat. No.: B15548766

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the fundamental properties,

synthesis, and applications of titanium tetrafluoride (TiF₄). Designed for professionals in

research and development, this document consolidates critical data, outlines detailed

experimental protocols, and visualizes key processes to facilitate a deeper understanding and

application of this versatile inorganic compound.

Core Properties of Titanium Tetrafluoride
Titanium tetrafluoride is a white, hygroscopic solid that is a versatile reagent in various

chemical transformations. Unlike other titanium tetrahalides, it possesses a polymeric structure

in the solid state. Its strong Lewis acidic character makes it a valuable catalyst in organic

synthesis.

Physical and Chemical Properties
The fundamental physical and chemical properties of titanium tetrafluoride are summarized in

the table below for easy reference.
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Property Value

Chemical Formula TiF₄

Molar Mass 123.86 g/mol

Appearance White crystalline powder or chunks

Density 2.798 g/cm³ at 25 °C

Melting Point >400 °C

Sublimation Point 284 °C

Solubility
Insoluble in water, reacts with water. Soluble in

ethanol and pyridine.

Hygroscopicity Highly hygroscopic

Crystal Structure Polymeric, with octahedral titanium centers

Thermodynamic Data
The thermodynamic properties of titanium tetrafluoride are crucial for understanding its

stability and reactivity in various processes.

Thermodynamic Property Value (at 298.15 K)

Standard Enthalpy of Formation (solid) -1649.3 kJ/mol

Standard Gibbs Free Energy of Formation

(solid)
-1559.2 kJ/mol

Standard Molar Entropy (solid) 133.97 J/(mol·K)

Molar Heat Capacity (solid) 114.27 J/(mol·K)

Synthesis and Purification
Titanium tetrafluoride can be synthesized through several methods, with the choice of

method often depending on the desired purity and scale of production.
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Experimental Protocol: Synthesis from Titanium
Tetrachloride and Hydrogen Fluoride
This is the most common laboratory-scale synthesis of titanium tetrafluoride.

Materials:

Titanium tetrachloride (TiCl₄)

Anhydrous hydrogen fluoride (HF)

Platinum or copper reaction vessel

Heating mantle

Condenser

Inert gas supply (e.g., nitrogen or argon)

Procedure:

Set up the reaction apparatus in a well-ventilated fume hood, ensuring all glassware is dry.

The reaction vessel should be made of a material resistant to hydrogen fluoride, such as

platinum or copper.

Charge the reaction vessel with titanium tetrachloride.

Cool the vessel in an ice bath.

Slowly and cautiously, bubble anhydrous hydrogen fluoride gas through the cooled titanium

tetrachloride. Alternatively, carefully add condensed anhydrous HF dropwise. This reaction is

exothermic. The stoichiometric equation is: TiCl₄ + 4HF → TiF₄ + 4HCl.

After the addition of HF is complete, allow the reaction mixture to slowly warm to room

temperature and then stand for several hours to ensure complete reaction.

Slowly heat the mixture to 200 °C to distill off the hydrogen chloride byproduct and any

excess HF.
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The crude titanium tetrafluoride remains as a solid residue.

Experimental Protocol: Purification by Sublimation
Purification of the synthesized titanium tetrafluoride is typically achieved via sublimation.

Materials:

Crude titanium tetrafluoride

Sublimation apparatus (glass or quartz)

Vacuum pump

Heating source (e.g., tube furnace, heating mantle)

Cold finger or condenser

Procedure:

Place the crude titanium tetrafluoride into the sublimation apparatus.

Assemble the apparatus, ensuring a good seal on all joints.

Evacuate the apparatus using a vacuum pump.

Cool the cold finger or condenser with a coolant (e.g., cold water or a dry ice/acetone slurry).

Gently heat the bottom of the apparatus containing the crude TiF₄ to a temperature above its

sublimation point (284 °C).

The titanium tetrafluoride will sublime and then deposit as purified crystals on the cold

surface.

Once the sublimation is complete, turn off the heat and allow the apparatus to cool to room

temperature under vacuum.

Carefully bring the apparatus back to atmospheric pressure with an inert gas before

collecting the purified titanium tetrafluoride crystals.
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Synthesis and Purification Workflow for Titanium Tetrafluoride.

Applications in Research and Development
Titanium tetrafluoride's unique properties make it a valuable tool in various research and

development sectors, including its emerging role in drug development through its application in

organic synthesis.

Lewis Acid Catalysis in Organic Synthesis
As a strong Lewis acid, TiF₄ is an effective catalyst for a variety of organic reactions that are

fundamental to the synthesis of complex molecules, including active pharmaceutical

ingredients (APIs).

The Mukaiyama aldol reaction is a carbon-carbon bond-forming reaction that is widely used in

the synthesis of polyketide natural products and other complex molecular architectures.

Materials:

Aldehyde or ketone

Silyl enol ether

Titanium tetrafluoride (catalytic amount, e.g., 10 mol%)
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Anhydrous, aprotic solvent (e.g., dichloromethane, toluene)

Inert atmosphere (nitrogen or argon)

Standard laboratory glassware for anhydrous reactions

Procedure:

Under an inert atmosphere, dissolve the aldehyde or ketone in the anhydrous solvent in a

flame-dried flask.

Add titanium tetrafluoride to the solution and stir for a few minutes at the desired

temperature (often room temperature or below).

Slowly add the silyl enol ether to the reaction mixture.

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC-MS).

Upon completion, quench the reaction by adding a suitable reagent, such as a saturated

aqueous solution of sodium bicarbonate.

Perform an aqueous workup to extract the product into an organic solvent.

Dry the organic layer, remove the solvent under reduced pressure, and purify the product by

column chromatography.
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Catalytic Cycle of a TiF₄-Promoted Mukaiyama Aldol Reaction.

Titanium tetrafluoride has been shown to be an effective promoter for glycosylation reactions,

which are crucial for the synthesis of oligosaccharides and glycoconjugates, many of which

have significant biological and pharmaceutical activity. It can activate glycosyl fluorides for

reaction with glycosyl acceptors.

Applications in Dentistry
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Titanium tetrafluoride has been extensively studied for its applications in conservative

dentistry. When applied to dental enamel, it forms an acid-resistant, glaze-like layer that can

help prevent caries and reduce dentinal hypersensitivity. Studies have shown that TiF₄ can lead

to a higher uptake and penetration of fluoride into the enamel compared to other fluoride

compounds.

Safety and Handling
Titanium tetrafluoride is a hazardous chemical and must be handled with appropriate safety

precautions.

Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid contact with

skin, eyes, and clothing. Avoid breathing dust. It is highly hygroscopic and reacts with water;

therefore, it should be handled under anhydrous conditions.

Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., neoprene),

safety goggles or a face shield, and a lab coat.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from

moisture and incompatible substances such as strong acids and oxidizing agents.

First Aid: In case of contact with skin or eyes, flush immediately with copious amounts of

water for at least 15 minutes and seek medical attention. If inhaled, move to fresh air. If

ingested, do not induce vomiting and seek immediate medical attention.

This technical guide provides a foundational understanding of titanium tetrafluoride. For

specific applications, further research and optimization of the described protocols may be

necessary. Always consult the relevant Safety Data Sheet (SDS) before handling this

compound.

To cite this document: BenchChem. [Titanium Tetrafluoride: A Comprehensive Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548766/docs#titanium-tetrafluoride-a-
comprehensive-technical-guide]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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